N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide
• InChI: InChI=1S/C19H21N3O2S/c1-3-7-18(23)22(13-14-8-5-6-11-20-14)19-21-16-10-9-15(24-4-2)12-17(16)25-19/h5-6,8-12H,3-4,7,13H2,1-2H3
• InChI Key: KMZRYOVFQVOACB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CC1=CC=CC=N1)C2=NC3=C(S2)C=C(C=C3)OCC
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide, also known as EBTB, is a chemical compound that has gained significant attention in the scientific research community for its potential therapeutic uses. EBTB is a small molecule inhibitor that has been shown to modulate the activity of a specific protein, making it an attractive candidate for drug development.

Scientific Research Applications

Molecular Docking and Dynamics for COVID-19 Inhibition

Recent studies have focused on the synthesis and characterization of novel compounds, including thiazole and pyridine derivatives, for their potential antiviral activities, specifically as COVID-19 inhibitors. Molecular docking and dynamic simulation targeting the main protease (Mpro) of SARS-CoV-2 have been employed to explore the binding efficiency and stability of these compounds, indicating significant advancements in the fight against COVID-19 (Alghamdi et al., 2023).

Catalytic Activity in Organic Synthesis

Palladium complexes derived from benzimidazolium salts, including those related to thiazole-pyridine frameworks, have been synthesized and tested as catalysts in Heck-type coupling reactions. These studies demonstrate the compounds' effectiveness in facilitating organic synthesis reactions, showcasing their utility in developing new materials and chemicals (Hahn et al., 2005).

Structural Characterization and Hydrogen Bonding

The structural characterization of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles reveals insights into protonation sites and hydrogen bonding patterns. These findings contribute to the understanding of molecular interactions and stability, important in the design of new compounds with desired properties (Böck et al., 2021).

Antitumor Evaluations

Research into the synthesis of thiazole, thiophene, and pyridine derivatives has included evaluations of their anti-tumor properties. Some compounds have demonstrated significant inhibitory effects against various human tumor cell lines, suggesting potential applications in developing novel anticancer drugs (Mohareb et al., 2013).

Antioxidant Properties

Investigations into phenolic compounds from natural sources have highlighted the antioxidant activities of various derivatives, including thiazole-based compounds. These studies provide a basis for the development of natural antioxidant agents, which could have applications in food preservation, cosmetics, and healthcare (Zhang et al., 2009).